Cas no 54903-09-2 (6-Acetyl-2-benzoxazolinone)

• Product Name: 6-Acetyl-2-benzoxazolinone
• CAS No: 54903-09-2
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD01664312
• CID: 89829
• PubChem ID: 354333673
• Update Time: 2025-06-11

6-Acetyl-2-benzoxazolinone Chemical and Physical Properties

Names and Identifiers

• 6-Acetyl-2(3H)-benzoxazolone
• 6-Acetyl-2-benzoxazolinone
• 6-acetyl-2-oxo-3-hydrobenzoxazole
• 6-acetyl-3H-benzooxazol-2-one
• Acetyl-6 benzoxazolinone
• JPB 2
• 6-Acetyl-2-benzoxazolone
• 6-Acetyl-2-hydroxybenzoxazole
• 2(3H)-Benzoxazolone, 6-acetyl-
• 6-Acetylbenzo[d]oxazol-2(3H)-one
• 6-acetyl-2,3-dihydro-1,3-benzoxazol-2-one
• Acetyl-6 benzoxazolinone [French]
• 6-acetyl-3H-1,3-benzoxazol-2-one
• 6-acetyl-1,3-benzoxazol-2(3H)-one
• 6-acetyl-
• CS-0181805
• 6-acetyl-3H-benzoxazole-2-one
• MFCD01664312
• QXBNAXVXLAHDTE-UHFFFAOYSA-N
• BG-0216
• SCHEMBL2546849
• DTXSID20203399
• 54903-09-2
• Z381350958
• BRN 1073843
• 6-Acetyl-2(3H)-benzoxazolone,97%
• 6-acetyl-1,3-benzoxazole-2(3H)-one
• EN300-74471
• FT-0758603
• 6-acetyl-2-(3h)-benzoxazolinone
• 6-acetyl-3H-benzoxazol-2-one
• CHEMBL4549960
• AKOS009311656
• 6-Acetyl-2(3H)-benzoxazolone, 97%
• A2907

• MDL： MFCD01664312
• Inchi： 1S/C9H7NO3/c1-5(11)6-2-3-7-8(4-6)13-9(12)10-7/h2-4H,1H3,(H,10,12)
• InChI Key： QXBNAXVXLAHDTE-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(C(C)=O)=CC1=2)=O
• BRN： 1073843

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.325
• Melting Point: 234.0 to 238.0 deg-C
• Refractive Index: 1.577
• PSA: 63.07000
• LogP: 1.32370
• λmax: 323(MeOH)(lit.)

6-Acetyl-2-benzoxazolinone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：DM5285500
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-Acetyl-2-benzoxazolinone

Recent Advances in the Study of 6-Acetyl-2-benzoxazolinone (CAS: 54903-09-2): A Comprehensive Research Brief

6-Acetyl-2-benzoxazolinone (CAS: 54903-09-2) is a benzoxazolinone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse biological activities and potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, shedding light on its potential as a lead compound for drug development.

One of the key areas of research focuses on the compound's anti-inflammatory and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Acetyl-2-benzoxazolinone exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted its broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, with MIC values ranging from 8 to 32 μg/mL.

In addition to its antimicrobial and anti-inflammatory effects, recent investigations have explored the compound's potential in cancer therapy. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 reported that 6-Acetyl-2-benzoxazolinone induces apoptosis in several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), through the activation of the intrinsic apoptotic pathway. The study identified the compound's ability to modulate key apoptotic markers, such as caspase-3 and Bcl-2, providing a mechanistic basis for its anticancer activity.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 6-Acetyl-2-benzoxazolinone. A 2024 paper in Organic Process Research & Development described a novel, high-yield synthetic route that utilizes green chemistry principles, reducing the use of hazardous solvents and improving overall efficiency. This development is particularly significant for scaling up production for potential clinical applications.

Despite these promising findings, challenges remain in the development of 6-Acetyl-2-benzoxazolinone as a therapeutic agent. Current research is focusing on improving its pharmacokinetic properties, particularly its solubility and bioavailability. Several research groups are investigating various formulation strategies, including nanoparticle delivery systems and prodrug approaches, to enhance its therapeutic potential.

Looking forward, 6-Acetyl-2-benzoxazolinone represents an exciting area of research in chemical biology and drug discovery. Its diverse biological activities, combined with recent synthetic advancements, position it as a promising candidate for further development. Future research directions likely include more extensive preclinical evaluations, structure-activity relationship studies to optimize its pharmacological profile, and investigations into potential combination therapies.